Benzenesulfonic acid, 4-(dimethylamino)-2-methyl-
Overview
Description
Benzenesulfonic acid, 4-(dimethylamino)-2-methyl-(9ci): is a chemical compound with the molecular formula C8H11NO3S . It is a derivative of benzenesulfonic acid where a dimethylamino group is attached to the benzene ring at the 4-position and a methyl group at the 2-position. This compound is known for its applications in various scientific research fields, including chemistry, biology, medicine, and industry.
Synthetic Routes and Reaction Conditions:
Industrial Production Methods:
Batch Process: In an industrial setting, the compound is often produced in a batch process where raw materials are added in specific quantities and subjected to controlled reaction conditions to ensure consistency and purity.
Continuous Process: Some industrial setups may use a continuous process where the reaction mixture is constantly fed and removed, allowing for large-scale production.
Types of Reactions:
Reduction: Reduction reactions can convert the sulfonic acid group to a sulfide or thiol group.
Substitution: Substitution reactions are common, where the dimethylamino group can be replaced by other functional groups.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Various electrophiles and nucleophiles can be used depending on the desired substitution.
Major Products Formed:
Oxidation Products: Sulfonic acids, sulfates, and sulfoxides.
Reduction Products: Sulfides and thiols.
Substitution Products: Amines, alcohols, and halides.
Mechanism of Action
The compound exerts its effects through interactions with molecular targets and pathways . The dimethylamino group can act as a nucleophile, participating in reactions with electrophiles. The sulfonic acid group can engage in hydrogen bonding and ionic interactions, influencing the compound's behavior in biological systems.
Comparison with Similar Compounds
Benzenesulfonic Acid: The parent compound without the dimethylamino group.
Aniline: A simpler aromatic amine without the sulfonic acid group.
Dimethylaniline: An aromatic amine with two methyl groups but no sulfonic acid group.
Uniqueness: Benzenesulfonic acid, 4-(dimethylamino)-2-methyl-(9ci) is unique due to the combination of the sulfonic acid and dimethylamino groups on the benzene ring, which provides distinct chemical properties and reactivity compared to its similar compounds.
Properties
Molecular Formula |
C9H13NO3S |
|---|---|
Molecular Weight |
215.27 g/mol |
IUPAC Name |
4-(dimethylamino)-2-methylbenzenesulfonic acid |
InChI |
InChI=1S/C9H13NO3S/c1-7-6-8(10(2)3)4-5-9(7)14(11,12)13/h4-6H,1-3H3,(H,11,12,13) |
InChI Key |
JBWYBPIHLOOOGL-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC(=C1)N(C)C)S(=O)(=O)O |
Origin of Product |
United States |
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